Cas no 1256810-46-4 (5-amino-3-chloropyridine-2-carboxylic Acid)

5-Amino-3-chloropyridine-2-carboxylic acid is a versatile heterocyclic compound featuring both amino and carboxylic acid functional groups, along with a chloro substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of multiple reactive sites allows for selective modifications, enabling its use in cross-coupling reactions, amide formations, and other derivatizations. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in industrial and research applications. The compound is particularly relevant in the synthesis of biologically active molecules, including potential drug candidates and specialty chemicals.

5-amino-3-chloropyridine-2-carboxylic Acid structure

1256810-46-4 structure

Product Name:5-amino-3-chloropyridine-2-carboxylic Acid

CAS No:1256810-46-4

MF:C₆H₅ClN₂O₂

MW:172.569100141525

MDL:MFCD18250723

CID:1218241

PubChem ID:71651238

Update Time:2025-06-06

5-amino-3-chloropyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-amino-3-chloropyridine-2-carboxylic acid
- MFCD18250723
- 1256810-46-4
- 5-AMINO-3-CHLOROPICOLINICACID
- BL010122
- DB-397941
- AB73535
- CS-0268506
- 5-AMINO-3-CHLOROPICOLINIC ACID
- EN300-208488
- 5-Amino-3-chloro-2-pyridinecarboxylic acid
- 5-amino-3-chloropyridine-2-carboxylic Acid
- MDL： MFCD18250723
- Inchi： 1S/C6H5ClN2O2/c7-4-1-3(8)2-9-5(4)6(10)11/h1-2H,8H2,(H,10,11)
- InChI Key： YPRMDVNOKYHKHJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CN=C1C(=O)O)N

Computed Properties

Exact Mass: 172.0039551g/mol
Monoisotopic Mass: 172.0039551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 76.2Å²

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Alichem	A029015010-250mg	5-Amino-3-chloropicolinic acid	1256810-46-4	95%	250mg	$950.60	2023-09-03
Alichem	A029015010-1g	5-Amino-3-chloropicolinic acid	1256810-46-4	95%	1g	$2952.90	2023-09-03
Chemenu	CM318861-1g	5-Amino-3-chloropicolinic acid	1256810-46-4	95%	1g	$422	2021-08-18
Chemenu	CM318861-1g	5-Amino-3-chloropicolinic acid	1256810-46-4	95%	1g	$422	2022-06-13
Enamine	EN300-208488-0.05g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		0.05g	$647.0	2023-09-16
Enamine	EN300-208488-0.1g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		0.1g	$678.0	2023-09-16
Enamine	EN300-208488-0.25g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		0.25g	$708.0	2023-09-16
Enamine	EN300-208488-0.5g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		0.5g	$739.0	2023-09-16
Enamine	EN300-208488-1.0g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		1g	$770.0	2023-05-26
Enamine	EN300-208488-2.5g	5-amino-3-chloropyridine-2-carboxylic acid	1256810-46-4		2.5g	$1509.0	2023-09-16